Cas no 1823930-24-0 (Spiro[cyclopropane-1,3'-indolin]-6'-amine)

• Product Name: Spiro[cyclopropane-1,3'-indolin]-6'-amine
• CAS No: 1823930-24-0
• MF: C₁₀H₁₂N₂
• MW: 160.215682029724
• CID: 4816613
• Update Time: 2025-11-01

Spiro[cyclopropane-1,3'-indolin]-6'-amine Chemical and Physical Properties

Names and Identifiers

• SPIRO[CYCLOPROPANE-1,3'-INDOLIN]-6'-AMINE
• Spiro[cyclopropane-1,3'-indolin]-6'-amine

• Inchi： 1S/C10H12N2/c11-7-1-2-8-9(5-7)12-6-10(8)3-4-10/h1-2,5,12H,3-4,6,11H2
• InChI Key： BUCSXHXFEOTOCQ-UHFFFAOYSA-N
• SMILES： N1C2C=C(C=CC=2C2(C1)CC2)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 198
• XLogP3: 1.5
• Topological Polar Surface Area: 38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on Spiro[cyclopropane-1,3'-indolin]-6'-amine

Recent Advances in the Study of Spiro[cyclopropane-1,3'-indolin]-6'-amine (CAS: 1823930-24-0) in Chemical Biology and Pharmaceutical Research

The compound Spiro[cyclopropane-1,3'-indolin]-6'-amine (CAS: 1823930-24-0) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research. This spirocyclic indoline derivative has garnered significant attention due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a versatile building block for the development of novel bioactive molecules, particularly in the areas of oncology and neurodegenerative diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a kinase inhibitor scaffold. Researchers utilized structure-activity relationship (SAR) studies to optimize the spiro[cyclopropane-1,3'-indolin] core, resulting in derivatives with improved selectivity for specific kinase targets. The study highlighted the compound's ability to adopt multiple binding conformations, making it particularly valuable for targeting protein-protein interactions that are often challenging to address with conventional small molecules.

In neuropharmacology, recent investigations have focused on the compound's potential as a modulator of neurotransmitter systems. A 2024 preclinical study reported in ACS Chemical Neuroscience revealed that certain derivatives of Spiro[cyclopropane-1,3'-indolin]-6'-amine exhibited remarkable blood-brain barrier permeability and selective affinity for serotonin receptors. These findings suggest potential applications in the treatment of depression and anxiety disorders, with the spirocyclic structure contributing to reduced off-target effects compared to traditional antidepressants.

The synthetic accessibility of Spiro[cyclopropane-1,3'-indolin]-6'-amine has also been a focus of recent research. A novel asymmetric synthesis route published in Organic Letters (2023) achieved the compound in high enantiomeric purity, addressing previous challenges in stereocontrol. This methodological advancement is particularly significant as it enables the production of optically pure derivatives for more precise biological evaluation and potential clinical development.

From a drug discovery perspective, computational studies have provided insights into the compound's unique three-dimensional properties. Molecular dynamics simulations have shown that the spiro[cyclopropane-1,3'-indolin] scaffold can induce conformational changes in target proteins, offering new opportunities for allosteric modulation. These findings, combined with the compound's favorable physicochemical properties (logP ~2.1, PSA ~45 Ų), position it as an attractive lead structure for further optimization.

Ongoing research is exploring the compound's potential in targeted protein degradation strategies. Preliminary results suggest that Spiro[cyclopropane-1,3'-indolin]-6'-amine derivatives can be effectively incorporated into proteolysis-targeting chimeras (PROTACs), with the rigid spirocyclic structure contributing to enhanced ternary complex formation and degradation efficiency. This application represents an exciting frontier in the compound's therapeutic potential.

As research progresses, the safety profile and metabolic stability of Spiro[cyclopropane-1,3'-indolin]-6'-amine derivatives are being systematically evaluated. Recent in vitro ADME studies indicate generally favorable pharmacokinetic properties, though specific structural modifications may be required to optimize metabolic stability for particular therapeutic indications. The compound's versatility continues to make it a valuable tool for medicinal chemistry exploration across multiple disease areas.